Cas no 2375261-99-5 (tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate)

• Product Name: tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate
• CAS No: 2375261-99-5
• MF: C₁₁H₁₈N₂O₂
• MW: 210.272822856903
• CID: 6588370
• PubChem ID: 84781298
• Update Time: 2025-07-22

tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate Chemical and Physical Properties

Names and Identifiers

• 1781455-93-3
• 2375261-99-5
• SCHEMBL21945818
• AT21899
• tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate
• EN300-4765945
• TRANS-2-(3-BOC-AMINOCYCLOBUTYL)ACETONITRILE
• tert-butyl N-[(1s,3s)-3-(cyanomethyl)cyclobutyl]carbamate
• AT21900
• 2344678-65-3
• CIS-2-(3-BOC-AMINOCYCLOBUTYL)ACETONITRILE
• tert-butyl N-[(1r,3r)-3-(cyanomethyl)cyclobutyl]carbamate
• EN300-7427580
• Z3697953040
• EN300-7426648

• Inchi： 1S/C11H18N2O2/c1-11(2,3)15-10(14)13-9-6-8(7-9)4-5-12/h8-9H,4,6-7H2,1-3H3,(H,13,14)
• InChI Key： CGRMLTVZKMRNRN-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CC(CC#N)C1)=O

Computed Properties

• Exact Mass: 210.136827821g/mol
• Monoisotopic Mass: 210.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 62.1Ų

Additional information on tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate

Professional Introduction to Compound with CAS No. 2375261-99-5 and Product Name: tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate

The compound with the CAS number 2375261-99-5 and the product name tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The molecular structure, characterized by a tert-butyl group and a 3-(cyanomethyl)cyclobutyl moiety, suggests a high degree of complexity that may contribute to its biological activity. The presence of a carbamate functional group further enhances its versatility, making it a valuable candidate for further exploration in drug discovery.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their demonstrated efficacy in modulating various biological pathways. The tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate molecule, with its distinct structural motifs, has been studied for its potential role in inhibiting key enzymes involved in inflammatory and metabolic disorders. Preliminary studies have indicated that this compound exhibits promising pharmacological properties, particularly in the context of pain management and anti-inflammatory therapies.

The 3-(cyanomethyl)cyclobutyl portion of the molecule is particularly noteworthy, as it introduces a cyano group that can participate in hydrogen bonding and other interactions with biological targets. This feature is crucial for designing molecules with enhanced binding affinity and selectivity. Additionally, the tert-butyl group provides steric hindrance, which can be leveraged to optimize pharmacokinetic profiles. These structural elements collectively contribute to the compound's potential as a lead candidate for further development.

Current research in medicinal chemistry increasingly emphasizes the importance of rational drug design, where structural modifications are guided by computational modeling and experimental data. The tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate compound exemplifies this approach, as its design incorporates multiple functional groups that are known to enhance bioactivity. Computational studies have suggested that this molecule may interact with specific amino acid residues in target proteins, leading to potent inhibition of disease-causing pathways.

One of the most exciting aspects of this compound is its potential application in treating chronic inflammatory diseases. Chronic inflammation is a hallmark of numerous pathological conditions, including arthritis, cardiovascular disease, and certain types of cancer. By targeting key inflammatory mediators, tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate holds promise as a therapeutic agent that could mitigate symptoms and slow disease progression. Early preclinical studies have shown encouraging results, particularly in animal models of inflammation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the cyanomethyl group necessitates careful handling to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions, have been employed to streamline the process. These methods not only improve efficiency but also allow for greater flexibility in modifying the molecular structure for future derivative development.

In addition to its therapeutic potential, the tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate compound may find applications in agrochemicals and material science. The unique combination of functional groups makes it a versatile building block for designing molecules with tailored properties. For instance, derivatives of this compound could be explored for their herbicidal or fungicidal activities, contributing to sustainable agricultural practices.

The future direction of research on this compound will likely focus on optimizing its pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying specific parts of the molecule, researchers can fine-tune its activity profile to maximize therapeutic efficacy while minimizing side effects. Additionally, investigating the compound's mechanism of action will provide deeper insights into its biological effects and open up new avenues for drug development.

Collaborative efforts between academic researchers and pharmaceutical companies will be essential in translating these findings into clinical applications. The integration of cutting-edge technologies such as high-throughput screening and machine learning will accelerate the discovery process by enabling rapid identification of promising candidates. As our understanding of biological systems continues to evolve, compounds like tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate will play an increasingly important role in addressing complex diseases.

In conclusion, the compound with CAS number 2375261-99-5, named tert-butyl N-[3-(cyanomethyl)cyclobutyl]carbamate, represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts aimed at treating inflammatory and metabolic disorders. Continued research into this compound holds great promise for developing novel therapeutics that could improve patient outcomes worldwide.